Cas no 898780-45-5 ((2,4-dimethylphenyl)(pyridin-2-yl)methanone)

• Product Name: (2,4-dimethylphenyl)(pyridin-2-yl)methanone
• CAS No: 898780-45-5
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD04037253
• CID: 1946876
• PubChem ID: 816746
• Update Time: 2025-05-22

(2,4-dimethylphenyl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)(pyridin-2-yl)methanone
• methanone, (2,4-dimethylphenyl)-2-pyridinyl-
• (2,4-dimethylphenyl)-pyridin-2-ylmethanone
• 2-(2,4-Dimethylbenzoyl)pyridine
• MFCD04037253
• AKOS012096441
• AB-016/41252632
• 898780-45-5
• DTXSID10355699

• MDL： MFCD04037253
• Inchi： 1S/C14H13NO/c1-10-6-7-12(11(2)9-10)14(16)13-5-3-4-8-15-13/h3-9H,1-2H3
• InChI Key： FYJSQABUSNKSOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 211.099714038Da
• Monoisotopic Mass: 211.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on (2,4-dimethylphenyl)(pyridin-2-yl)methanone

The Compound CAS No. 898780-45-5: (2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone

(2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone is a chemical compound with the CAS registry number 898780-45-5. This compound belongs to the class of organic compounds known as ketones, specifically those derived from aromatic systems. The molecule consists of a pyridine ring substituted at the 2-position with a carbonyl group, which is further connected to a 2,4-dimethylphenyl group. This structure makes it a derivative of both pyridine and acetophenone, combining the properties of these two functional groups.

The synthesis of (2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone typically involves nucleophilic aromatic substitution or other condensation reactions. Recent studies have explored the use of transition metal catalysts to enhance the efficiency and selectivity of such reactions. For instance, researchers have employed palladium-catalyzed cross-coupling methods to synthesize this compound with high yields and purity. These advancements highlight the importance of optimizing synthetic pathways for complex aromatic ketones in modern organic chemistry.

One of the key applications of (2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone lies in its potential as a building block for more complex molecules. Its structure provides multiple sites for further functionalization, making it valuable in drug discovery and material science. Recent research has focused on its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anticancer or antimicrobial properties.

From a pharmacological perspective, this compound has shown interesting interactions with various biological systems. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. For example, research published in 2023 revealed that (2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone exhibits moderate inhibitory effects on certain kinases involved in cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In terms of physical properties, this compound is characterized by its high stability under standard conditions and moderate solubility in organic solvents. Its melting point and boiling point are consistent with those of similar aromatic ketones, making it suitable for various laboratory applications. Recent advancements in analytical techniques have allowed for more precise determination of its physicochemical properties, which are essential for its characterization and quality control.

The environmental impact of (2,4-Dimethylphenyl)(Pyridin-2-Yl)Methanone has also been a topic of interest among researchers. Studies have assessed its biodegradability and toxicity to aquatic organisms under controlled conditions. Preliminary results suggest that it exhibits low toxicity to non-target species when used at recommended concentrations. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and application.

In conclusion, CAS No. 898780-45-5 represents a significant compound in contemporary organic chemistry due to its versatile structure and promising applications across multiple fields. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.